Cas no 724466-12-0 (ethyl 2-(4-methoxy-2,3-dihydro-1H-inden-1-ylidene)acetate)

• Product Name: ethyl 2-(4-methoxy-2,3-dihydro-1H-inden-1-ylidene)acetate
• CAS No: 724466-12-0
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• MDL: MFCD32068106
• CID: 4655760
• Update Time: 2025-06-30

ethyl 2-(4-methoxy-2,3-dihydro-1H-inden-1-ylidene)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-methoxy-2,3-dihydro-1H-inden-1-ylidene)acetate

• MDL： MFCD32068106
• Inchi： 1S/C14H16O3/c1-3-17-14(15)9-10-7-8-12-11(10)5-4-6-13(12)16-2/h4-6,9H,3,7-8H2,1-2H3
• InChI Key： NFEBEDXDWGJQMK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2C(=CC(=O)OCC)CCC=21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 309
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on ethyl 2-(4-methoxy-2,3-dihydro-1H-inden-1-ylidene)acetate

Professional Introduction to Ethyl 2-(4-Methoxy-2,3-dihydro-1H-inden-1-ylidene)Acetate (CAS No. 724466-12-0)

Ethyl 2-(4-methoxy-2,3-dihydro-1H-inden-1-ylidene)acetate, identified by its CAS number 724466-12-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic esters, characterized by its intricate molecular structure and potential biological activities. The presence of a methoxy group and a dihydroindenylidene moiety imparts unique chemical properties that make it a subject of interest for synthetic chemists and medicinal researchers.

The molecular framework of ethyl 2-(4-methoxy-2,3-dihydro-1H-inden-1-ylidene)acetate consists of a fused ring system that includes a benzene ring substituted with a methoxy group and an acetic ester moiety. This structural configuration not only contributes to its distinct spectroscopic characteristics but also opens up avenues for diverse chemical modifications. The dihydroindenylidene part of the molecule is particularly noteworthy, as it is often associated with compounds exhibiting pharmacological properties.

In recent years, there has been growing interest in indene derivatives due to their potential applications in drug development. Specifically, compounds containing the dihydroindenylidene scaffold have been explored for their anti-inflammatory, antimicrobial, and even anticancer properties. Ethyl 2-(4-methoxy-2,3-dihydro-1H-inden-1-ylidene)acetate, with its unique structural features, has emerged as a promising candidate for further investigation in this field.

One of the most compelling aspects of ethyl 2-(4-methoxy-2,3-dihydro-1H-inden-1-ylidene)acetate is its versatility in synthetic chemistry. The compound can serve as a key intermediate in the preparation of more complex molecules, including those with potential therapeutic applications. Researchers have leveraged its reactivity to develop novel synthetic pathways that could be applied to other heterocyclic compounds. This adaptability makes it an invaluable tool in the chemist's arsenal.

The pharmacological profile of ethyl 2-(4-methoxy-2,3-dihydro-1H-inden-1-ylidene)acetate has been the focus of several recent studies. Researchers have been particularly interested in its interaction with biological targets such as enzymes and receptors. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. Such findings are crucial for understanding its potential role in developing new therapeutic agents.

The synthesis of ethyl 2-(4-methoxy-2,3-dihydro-1H-inden-1-ylidene)acetate involves a series of well-defined chemical reactions that highlight the compound's synthetic utility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the dihydroindenylidene core. Subsequent functionalization steps introduce the methoxy group and the acetic ester moiety. These steps require precise control over reaction parameters to ensure high yield and purity.

The analytical characterization of ethyl 2-(4-methoxy-2,3-dihydro-1H-inden-1-ylidene)acetate has been thoroughly investigated using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS). These methods provide detailed insights into the molecular structure and purity of the compound. The consistency between experimental data and theoretical predictions further validates its identity and composition.

In conclusion, ethyl 2-(4-methoxy-2,3-dihydro-1H-inden-1-ylidene)acetate (CAS No. 724466-12) is a multifaceted compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features, coupled with promising biological activities, make it an attractive candidate for further exploration. As research in this field continues to advance, compounds like ethyl 2-(4-methoxy-